N-{[1-(3,4-dimethoxyphenyl)cyclopentyl]methyl}-3-nitrobenzamide

• IUPAC Name: N-[[1-(3,4-dimethoxyphenyl)cyclopentyl]methyl]-3-nitrobenzamide
• InChI: InChI=1S/C21H24N2O5/c1-27-18-9-8-16(13-19(18)28-2)21(10-3-4-11-21)14-22-20(24)15-6-5-7-17(12-15)23(25)26/h5-9,12-13H,3-4,10-11,14H2,1-2H3,(H,22,24)
• InChI Key: RJWIGKGDQWKLKL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2(CCCC2)CNC(=O)C3=CC(=CC=C3)[N+](=O)[O-])OC
• Molecular Formula: C21H24N2O5
• Molecular Weight: 384.4 g/mol

Description

N-{[1-(3,4-dimethoxyphenyl)cyclopentyl]methyl}-3-nitrobenzamide, also known as JWH-250, is a synthetic cannabinoid that was first synthesized in 1995. It belongs to the family of aminoalkylindoles and has been classified as a Schedule I drug in the United States. Despite its legal status, JWH-250 has been used for scientific research purposes due to its potential therapeutic properties.

Mechanism of Action

N-{[1-(3,4-dimethoxyphenyl)cyclopentyl]methyl}-3-nitrobenzamide binds to CB1 and CB2 receptors in the brain and peripheral tissues, leading to the activation of various signaling pathways. These pathways are involved in the regulation of various physiological processes, including pain sensation, appetite, and mood regulation. This compound has been shown to have a higher affinity for CB1 receptors than CB2 receptors, which are primarily found in immune cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter release and the regulation of gene expression. It has also been shown to have analgesic, anti-inflammatory, and anticonvulsant properties. This compound has been used to study the effects of cannabinoids on the central nervous system, including their potential therapeutic properties for various neurological disorders.

Advantages and Limitations for Lab Experiments

N-{[1-(3,4-dimethoxyphenyl)cyclopentyl]methyl}-3-nitrobenzamide has several advantages for lab experiments, including its high affinity for CB1 and CB2 receptors, which makes it a useful tool for studying the effects of cannabinoids on the central nervous system. However, this compound has several limitations, including its legal status as a Schedule I drug, which makes it difficult to obtain for research purposes. Additionally, this compound has been shown to have potential toxicity and adverse effects, which must be taken into consideration when using it for scientific research.

Future Directions

Future research on N-{[1-(3,4-dimethoxyphenyl)cyclopentyl]methyl}-3-nitrobenzamide should focus on its potential therapeutic properties for various neurological disorders, including epilepsy, multiple sclerosis, and chronic pain. Additionally, further studies are needed to determine the optimal dosage and administration route for this compound, as well as its potential long-term effects on the central nervous system. Finally, future research should focus on developing safer and more effective synthetic cannabinoids for scientific research purposes.

Scientific Research Applications

N-{[1-(3,4-dimethoxyphenyl)cyclopentyl]methyl}-3-nitrobenzamide has been used for scientific research purposes as a cannabinoid receptor agonist. It has been shown to bind with high affinity to both CB1 and CB2 receptors, which are involved in various physiological processes, including pain sensation, appetite, and mood regulation. This compound has also been used to study the effects of cannabinoids on the central nervous system, including their potential therapeutic properties for various neurological disorders.